Cas no 861347-86-6 (3-chloro-5-iodophenol)

• Product Name: 3-chloro-5-iodophenol
• CAS No: 861347-86-6
• MF: C₆H₄ClIO
• MW: 254.452833175659
• MDL: MFCD12405417
• CID: 859507
• PubChem ID: 53425564
• Update Time: 2025-06-14

3-chloro-5-iodophenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-iodophenol
• 3-Chloro-5-iodophenol (ACI)
• CS-0038343
• BS-50364
• C13366
• DA-02132
• MFCD12405417
• 861347-86-6
• MB11857
• DTXSID80698909
• EN300-3215358
• AKOS015995495
• SCHEMBL2514629
• Z1269197117

• MDL： MFCD12405417
• Inchi： 1S/C6H4ClIO/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
• InChI Key： QBNIBNUEBBJVFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(O)C=C(I)C=1

Computed Properties

• Exact Mass: 253.89954g/mol
• Monoisotopic Mass: 253.89954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 2.087
• Melting Point: 60℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Iodophenols

Additional information on 3-chloro-5-iodophenol

Research Brief on 3-Chloro-5-Iodophenol (CAS: 861347-86-6) in Chemical Biology and Pharmaceutical Applications

3-Chloro-5-iodophenol (CAS: 861347-86-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in medicinal chemistry and drug discovery. This halogenated phenol derivative serves as a crucial building block for the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role as a key intermediate in the preparation of tyrosine kinase inhibitors targeting cancer pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-chloro-5-iodophenol in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a starting material to develop potent and selective inhibitors with improved pharmacokinetic properties. The iodine and chlorine substituents on the phenolic ring provided excellent handles for subsequent cross-coupling reactions, enabling efficient structure-activity relationship exploration.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives synthesized from 3-chloro-5-iodophenol showed remarkable activity against drug-resistant Staphylococcus aureus strains. The electron-withdrawing effects of the halogen atoms were found to enhance the compounds' ability to disrupt bacterial cell membranes while maintaining low cytotoxicity against mammalian cells.

The compound's unique chemical properties have also made it valuable in radiopharmaceutical applications. A recent study in Nuclear Medicine and Biology (2024) described the use of 3-chloro-5-iodophenol as a precursor for radioiodination, creating potential diagnostic agents for thyroid disorders and certain cancers. The presence of both chlorine and iodine atoms allows for selective substitution reactions, providing flexibility in radiopharmaceutical design.

From a synthetic chemistry perspective, advances in catalytic systems have improved the production efficiency of 3-chloro-5-iodophenol. A 2023 publication in Organic Process Research & Development highlighted a new palladium-catalyzed method that achieves higher yields (up to 85%) while reducing heavy metal contamination in the final product, addressing previous manufacturing challenges.

Ongoing research continues to explore the potential of 3-chloro-5-iodophenol in drug discovery pipelines. Its dual halogenation pattern offers unique opportunities for structure-based drug design, particularly in targeting protein-protein interactions that were previously considered undruggable. As synthetic methodologies advance and our understanding of halogen bonding in biological systems deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.